4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)thiophene-2-sulfonamide

• IUPAC Name: 2-[(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)sulfanyl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C20H17FN4O2S/c1-27-14-4-2-3-12(7-14)9-22-17(26)10-28-20-19-18(23-11-24-20)15-8-13(21)5-6-16(15)25-19/h2-8,11,25H,9-10H2,1H3,(H,22,26)
• InChI Key: LTWJLHMSQAJDMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CSC2=NC=NC3=C2NC4=C3C=C(C=C4)F
• Molecular Formula: C20H17FN4O2S
• Molecular Weight: 396.4 g/mol
• CAS No.: 1115880-46-0

Description

4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C20H17FN4O2S and its molecular weight is 396.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitubercular Applications

• Antimicrobial and Antitubercular Agents: A series of benzene sulfonamide pyrazole oxadiazole derivatives showed significant antimicrobial and antitubercular activities. Molecular docking studies suggested these compounds as potential antitubercular agents, with some compounds exhibiting good activity against Mycobacterium tuberculosis and various bacterial strains (Shingare et al., 2022). Another study synthesized benzene sulfonamide pyrazole thio-oxadiazole hybrids, which displayed promising antimicrobial and antitubercular properties, again supported by molecular docking studies (Shingare et al., 2018).

Biological Activities and Applications

• Antioxidant Activity: Sulfone/sulfonamide-linked bis(oxadiazoles), bis(thiadiazoles), and bis(triazoles) were prepared and evaluated for their antioxidant activities. Some compounds were found to be potential antioxidant agents, with sulfonamide-linked derivatives showing higher activity than sulfone-linked ones (Padmaja et al., 2014).

Material Science Applications

• Proton Exchange Membranes for Fuel Cells: Sulfonated poly (aryl ether sulfone) containing 1,3,4-oxadiazole moieties was explored as proton exchange membranes for medium-high temperature fuel cells. These membranes exhibited excellent thermal, dimensional, and oxidative stability, along with significant proton conductivity, suggesting their potential as alternative materials for fuel cell applications (Xu et al., 2013).

Chemical Synthesis and Structural Analysis

• Crystal Structure Analysis: The synthesis and crystal structure of substituted thiophenes, which are structurally related to the compound of interest, were reported. These compounds have shown a wide spectrum of biological activities and applications in material science, underlining the importance of structural analysis in understanding their properties (Nagaraju et al., 2018).